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Compound of Interest

Compound Name: 4-(Bromoacetyl)benzonitrile

Cat. No.: B032679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 4-
(Bromoacetyl)benzonitrile in two common laboratory solvents: dimethyl sulfoxide (DMSO)

and methanol. This document is intended to be a valuable resource for researchers, scientists,

and professionals in the field of drug development, offering clear data presentation, detailed

experimental protocols, and illustrative diagrams to support laboratory work.

Quantitative Solubility Data
The solubility of a compound is a critical physical property that influences its handling,

formulation, and biological activity. The following table summarizes the available quantitative

and qualitative solubility data for 4-(Bromoacetyl)benzonitrile in DMSO and methanol.
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Solvent Solubility
Concentration
(mM)

Method Source

DMSO 100 mg/mL 446.33 mM

Requires

sonication for

dissolution

Biochemical

Assay Reagent

Data[1]

≥ 2.5 mg/mL ≥ 11.16 mM

In a mixed

solvent system

also containing

PEG300, Tween-

80, and Saline

Biochemical

Assay Reagent

Data[1]

Methanol Soluble Not Quantified
General

observation

Chemical

Supplier Data[2]

[3]

Note: The quantitative data for DMSO indicates a high solubility, particularly with the aid of

ultrasonication. For methanol, while the compound is reported as soluble, specific quantitative

data is not readily available in the public domain.

Physicochemical Properties of 4-
(Bromoacetyl)benzonitrile
A comprehensive understanding of the compound's properties is essential for its effective use.

Property Value Source

Molecular Formula C₉H₆BrNO PubChem[4]

Molecular Weight 224.05 g/mol PubChem[4]

Appearance
Off-white to light yellow

crystalline powder
Chemical Supplier Data[2][3]

Melting Point 92-96 °C Chemical Supplier Data[2][3]

Experimental Protocol for Determining Solubility
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The following is a generalized experimental protocol for determining the solubility of a solid

compound like 4-(Bromoacetyl)benzonitrile in a given solvent. This method is based on the

principle of saturation.

Objective: To determine the concentration of a saturated solution of a solute in a solvent at a

specific temperature.

Materials:

4-(Bromoacetyl)benzonitrile

Solvent (DMSO or methanol)

Analytical balance

Vials with screw caps

Vortex mixer

Thermostatically controlled shaker or water bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of 4-
(Bromoacetyl)benzonitrile to a series of vials containing a known volume of the solvent

(e.g., 1 mL). The amount of solid should be sufficient to ensure that not all of it dissolves.

Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker or

water bath set to a constant temperature (e.g., 25 °C). Agitate the samples for a

predetermined period (e.g., 24-48 hours) to ensure that equilibrium is reached.
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Phase Separation: After equilibration, centrifuge the vials at a high speed to pellet the

undissolved solid.

Sample Dilution: Carefully withdraw a known volume of the clear supernatant and dilute it

with the appropriate solvent in a volumetric flask. The dilution factor will depend on the

expected solubility.

Quantification: Analyze the diluted samples using a validated analytical method, such as

HPLC or UV-Vis spectrophotometry, to determine the concentration of 4-
(Bromoacetyl)benzonitrile.

Calculation: Calculate the solubility of the compound in the solvent (e.g., in mg/mL or mol/L)

by taking into account the dilution factor.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of a chemical compound.

Sample Preparation Phase Separation Analysis Result

Add excess solute to solvent in vials Equilibrate at constant temperature with agitation Centrifuge to pellet undissolved solid Withdraw and dilute supernatant Quantify concentration (HPLC/UV-Vis) Calculate solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining solubility.

Safety Precautions
4-(Bromoacetyl)benzonitrile is a hazardous substance. It is harmful if swallowed, in contact

with skin, or if inhaled, and causes severe skin burns and eye damage.[4][5] Always handle this

compound in a well-ventilated area, such as a fume hood, and wear appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat. Refer to the

Safety Data Sheet (SDS) for complete safety information.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b032679?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/4-2-bromoacetyl-benzonitrile.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2240822_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2240822.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Bromoacetyl_benzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Bromoacetyl_benzonitrile
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/msds/4-2-bromoacetyl-benzonitrile.htm
https://www.benchchem.com/product/b032679#solubility-of-4-bromoacetyl-benzonitrile-in-dmso-and-methanol
https://www.benchchem.com/product/b032679#solubility-of-4-bromoacetyl-benzonitrile-in-dmso-and-methanol
https://www.benchchem.com/product/b032679#solubility-of-4-bromoacetyl-benzonitrile-in-dmso-and-methanol
https://www.benchchem.com/product/b032679#solubility-of-4-bromoacetyl-benzonitrile-in-dmso-and-methanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032679?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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